Cas no 67835-67-0 (methyl 2-amino-2-(cyclohex-2-en-1-yl)acetate)

• Product Name: methyl 2-amino-2-(cyclohex-2-en-1-yl)acetate
• CAS No: 67835-67-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6222297
• PubChem ID: 15609995
• Update Time: 2025-06-13

methyl 2-amino-2-(cyclohex-2-en-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(cyclohex-2-en-1-yl)acetate
• 67835-67-0
• EN300-1299804
• METHYL2-AMINO-2-(CYCLOHEX-2-EN-1-YL)ACETATE

• Inchi： 1S/C9H15NO2/c1-12-9(11)8(10)7-5-3-2-4-6-7/h3,5,7-8H,2,4,6,10H2,1H3
• InChI Key： QHWYMAYJCIYDOJ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CCCC1)N)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-(cyclohex-2-en-1-yl)acetate

Methyl 2-amino-2-(cyclohex-2-en-1-yl)acetate (CAS No. 67835-67-0): A Comprehensive Overview

Methyl 2-amino-2-(cyclohex-2-en-1-yl)acetate, identified by its CAS number 67835-67-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical research.

The molecular structure of methyl 2-amino-2-(cyclohex-2-en-1-yl)acetate consists of an acetic acid derivative with an amino group and a cyclohexene moiety attached to the alpha carbon. This configuration imparts a high degree of flexibility and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both the amino and ester functional groups provides multiple points for chemical modification, enabling the synthesis of a wide range of derivatives with tailored properties.

In recent years, there has been growing interest in the use of heterocyclic compounds in drug discovery. The cyclohexene ring in methyl 2-amino-2-(cyclohex-2-en-1-yl)acetate serves as an excellent scaffold for constructing more complex molecular entities. This structural motif has been shown to enhance binding affinity and metabolic stability, key factors in the development of effective pharmaceuticals.

One of the most compelling aspects of methyl 2-amino-2-(cyclohex-2-en-1-yl)acetate is its potential role in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in creating small-molecule inhibitors that modulate enzyme activity, which could have implications in treating inflammatory diseases and cancer.

The synthesis of methyl 2-amino-2-(cyclohex-2-en-1-yl)acetate typically involves multi-step organic reactions, often starting from commercially available precursors. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

Recent advancements in computational chemistry have further facilitated the study of methyl 2-amino-2-(cyclohex-2-en-1-yl)acetate. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of more potent and selective drugs. These computational approaches are particularly valuable in predicting binding affinities and optimizing lead structures before experimental validation.

The pharmacological potential of methyl 2-amino-2-(cyclohex-2-en-1-yl)acetate has been explored through various preclinical studies. Researchers have investigated its effects on enzymes and receptors relevant to neurological disorders, cardiovascular diseases, and metabolic syndromes. Preliminary findings suggest that derivatives of this compound may exhibit therapeutic efficacy by modulating key signaling pathways.

In conclusion, methyl 2-amino-2-(cyclohex-2-en-1-yl)acetate (CAS No. 67835-67-0) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As our understanding of biological systems continues to evolve, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.